Cas no 102729-48-6 (3-chloro-2-phenyl-6-(trifluoromethyl)quinoxaline)

• Product Name: 3-chloro-2-phenyl-6-(trifluoromethyl)quinoxaline
• CAS No: 102729-48-6
• MF: C₁₅H₈ClF₃N₂
• MW: 308.685632705688
• CID: 1134406
• PubChem ID: 13581726
• Update Time: 2025-04-20

3-chloro-2-phenyl-6-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-phenyl-6-(trifluoromethyl)quinoxaline
• 2-Chloro-3-phenyl-7-trifluoromethylquinoxaline
• AGN-PC-00N5R0
• ACMC-20m5p5
• Quinoxaline, 3-chloro-2-phenyl-6-(trifluoromethyl)-
• CTK0D8924
• 3-chloro-2-phenyl-6-trifluoromethylquinoxaline
• 2-Chloro-3-phenyl-7-trifluoromethylquinoxaline; AGN-PC-00N5R0; ACMC-20m5p5; Quinoxaline, 3-chloro-2-phenyl-6-(trifluoromethyl)-; CTK0D8924; 3-chloro-2-phenyl-6-trifluoromethylquinoxaline;
• 102729-48-6
• DTXSID70544305

• Inchi： 1S/C15H8ClF3N2/c16-14-13(9-4-2-1-3-5-9)20-11-7-6-10(15(17,18)19)8-12(11)21-14/h1-8H
• InChI Key： ASZUYCGDMPECGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2)N=C2C=CC(C(F)(F)F)=CC2=N1

Computed Properties

• Exact Mass: 308.03281g/mol
• Monoisotopic Mass: 308.03281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 308.68g/mol
• XLogP3: 4.7
• Topological Polar Surface Area: 25.8Ų